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Compound of Interest

Compound Name: CX516

CAS No.: 154235-83-3

Cat. No.: B1669363

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current knowledge on the

delivery of CX516, a positive allosteric modulator of the AMPA receptor, to central nervous

system (CNS) targets. The information is compiled from preclinical and clinical studies to guide

researchers in designing experiments and formulating hypotheses for CNS-related research.

Introduction to CX516
CX516, also known as Ampalex, is a nootropic compound that enhances glutamatergic

neurotransmission by modulating AMPA receptors.[1] It has been investigated for its potential

therapeutic effects in a variety of neurological and psychiatric disorders, including Alzheimer's

disease, schizophrenia, and ADHD.[2][3][4] The primary mechanism of action of CX516
involves slowing the deactivation of the AMPA receptor channel, leading to a prolonged

excitatory postsynaptic potential.[1]
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The delivery of CX516 to the CNS has been explored through various routes in both preclinical

animal models and human clinical trials. The choice of delivery method significantly impacts the

pharmacokinetic profile and bioavailability of the drug in the brain.

Oral Administration
Oral administration has been the primary route for CX516 in human clinical trials.

Protocol for Oral Administration in Clinical Trials (Human):

Dosage: In a clinical trial for Alzheimer's disease, patients were administered 900 mg of

CX516 three times daily (TID). In a study on schizophrenia, doses were incrementally

increased from 300 mg TID to 900 mg TID over four weeks.[5]

Formulation: CX516 was administered in capsule form.

Pharmacokinetics: Human trials have been conducted, but detailed pharmacokinetic data,

including cerebrospinal fluid (CSF) concentrations, are not extensively reported in the

available literature. Human trials were reportedly disappointing due to low potency and a

short half-life of approximately 45 minutes.[3]

Intraperitoneal (IP) Injection
Intraperitoneal injection is a common method for administering CX516 in rodent models to

study its effects on the CNS.

Protocol for Intraperitoneal Injection (Rat):

Dosage: A typical dosage used in rat studies investigating memory enhancement is 35

mg/kg.[6] Other studies have used doses of 20 mg/kg and 40 mg/kg to study effects on

neuropathic pain.[7]

Vehicle: CX516 can be prepared as a 35 mg/mL stock solution in a 25% w/v solution of 2-

hydroxypropyl-β-cyclodextrin in sterile saline (0.9%).[6] The solution should be sonicated to

ensure complete dissolution.[6]

Administration: The prepared solution is administered via intraperitoneal injection at a

volume of 1 mL/kg body weight.[6]
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Pharmacokinetics: After IP injection in rats, CX516 is rapidly metabolized, with a half-life in

the blood of approximately 15-20 minutes.[6] Studies suggest that CX516 readily crosses the

blood-brain barrier, with blood levels closely matching brain levels.[6] However, specific

concentration data in brain tissue or CSF is not consistently reported.

Subcutaneous (SC) Injection
Subcutaneous injection has also been utilized in animal models of schizophrenia.

Protocol for Subcutaneous Injection (Rat):

Dosage: Doses of 5, 10, 20, and 40 mg/kg have been used in rat models of schizophrenia.[8]

Vehicle: The vehicle for subcutaneous administration is not always specified in the literature,

but solutions can be prepared using DMSO, PEG300, Tween-80, and saline.[8]

Administration: The drug solution is injected subcutaneously.

Efficacy: In a rat model of schizophrenia, subcutaneous injections of 10 and 20 mg/kg of

CX516 were shown to be effective in improving cognitive deficits.[8]

Quantitative Data Summary
The following tables summarize the available quantitative data for different CX516 delivery

methods.

Table 1: Oral Administration in Human Clinical Trials

Indication Dosage Formulation
CNS
Concentration
(CSF)

Reference

Alzheimer's

Disease
900 mg TID Capsule Not Reported

Schizophrenia
300 mg - 900 mg

TID
Capsule Not Reported [5]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1669363/docs?utm_src=pdf-body#application-notes-and-protocols-for-cx516-delivery-to-central-nervous-system-targets
https://pmc.ncbi.nlm.nih.gov/articles/PMC6793095/
https://www.benchchem.com/product/b1669363/docs?utm_src=pdf-body#application-notes-and-protocols-for-cx516-delivery-to-central-nervous-system-targets
https://pmc.ncbi.nlm.nih.gov/articles/PMC6793095/
https://www.medchemexpress.com/Ampalex.html
https://www.medchemexpress.com/Ampalex.html
https://www.benchchem.com/product/b1669363/docs?utm_src=pdf-body#application-notes-and-protocols-for-cx516-delivery-to-central-nervous-system-targets
https://www.medchemexpress.com/Ampalex.html
https://www.benchchem.com/product/b1669363/docs?utm_src=pdf-body#application-notes-and-protocols-for-cx516-delivery-to-central-nervous-system-targets
https://pubmed.ncbi.nlm.nih.gov/12223253/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Intraperitoneal Injection in Rat Studies

Study
Focus

Dosage Vehicle
Brain
Concentrati
on

Blood Half-
life

Reference

Memory

Enhancement
35 mg/kg

25%

Hydroxypropy

l-β-

cyclodextrin

Reported to

be similar to

blood levels

~15-20

minutes
[6]

Neuropathic

Pain

20 mg/kg, 40

mg/kg
DMSO Not Reported Not Reported [7]

Table 3: Subcutaneous Injection in Rat Studies

Study
Focus

Dosage Vehicle
CNS
Concentrati
on

Efficacy Reference

Schizophreni

a Model

5, 10, 20, 40

mg/kg

DMSO,

PEG300,

Tween-80,

Saline

Not Reported

10 and 20

mg/kg doses

showed

improvement

[8]

Advanced Delivery Systems (Future Directions)
While conventional delivery methods have been utilized for CX516, its low potency and short

half-life present challenges for achieving sustained therapeutic concentrations in the CNS.[3]

Advanced delivery systems such as nanoparticles, liposomes, and prodrugs hold the potential

to overcome these limitations. However, to date, there is a lack of published research or

patents specifically describing the formulation of CX516 using these advanced technologies.

Future research in this area could significantly enhance the therapeutic potential of CX516 for

CNS disorders.
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CX516 enhances AMPA receptor signaling to promote cognitive function.
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Workflow for intraperitoneal administration of CX516 in rat studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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